Cas no 3097-61-8 (8-oxatricyclo4.3.0.0,2,5nonane-7,9-dione)

• Product Name: 8-oxatricyclo4.3.0.0,2,5nonane-7,9-dione
• CAS No: 3097-61-8
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 5653674
• PubChem ID: 165947866
• Update Time: 2025-05-25

8-oxatricyclo4.3.0.0,2,5nonane-7,9-dione Chemical and Physical Properties

Names and Identifiers

• 8-oxatricyclo[4.3.0.0,2,5]nonane-7,9-dione
• EN300-28265756
• 3097-61-8
• 8-oxatricyclo4.3.0.0,2,5nonane-7,9-dione

• Inchi： 1S/C8H8O3/c9-7-5-3-1-2-4(3)6(5)8(10)11-7/h3-6H,1-2H2
• InChI Key： GHAJIYNDWDOBTP-UHFFFAOYSA-N
• SMILES： O1C(C2C(C1=O)C1CCC12)=O

Computed Properties

• Exact Mass: 152.047344113g/mol
• Monoisotopic Mass: 152.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Additional information on 8-oxatricyclo4.3.0.0,2,5nonane-7,9-dione

8-Oxatricyclo[4.3.0.0²,⁵]nonane-7,9-dione: A Comprehensive Overview

The compound with CAS No 3097-61-8, commonly referred to as 8-Oxatricyclo[4.3.0.0²,⁵]nonane-7,9-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure, which combines a tricyclic framework with two ketone groups and an oxygen atom within the ring system. The 8-Oxatricyclo[4.3.0.0²,⁵]nonane-7,9-dione structure is not only intriguing from a structural standpoint but also exhibits remarkable chemical properties that make it a valuable compound in various applications.

Recent studies have highlighted the potential of 8-Oxatricyclo[4.3.0.0²,⁵]nonane-7,9-dione in drug discovery and development. Researchers have found that the compound's rigid and compact structure allows for efficient binding to specific biological targets, making it a promising candidate for designing novel pharmaceutical agents. Moreover, its ability to form stable complexes with metal ions has opened new avenues in the field of coordination chemistry and catalysis.

The synthesis of 8-Oxatricyclo[4.3.0.0²,⁵]nonane-7,9-dione involves a series of intricate organic reactions that require precise control over reaction conditions to achieve the desired product. One of the most common methods involves the cyclization of appropriately substituted diketones under specific thermal or catalytic conditions. This process not only demonstrates the versatility of organic synthesis techniques but also underscores the importance of understanding molecular architecture in designing complex molecules.

In terms of physical properties, 8-Oxatricyclo[4.3.0.0²,⁵]nonane-7,9-dione exhibits a high melting point and excellent thermal stability, attributes that make it suitable for applications in high-performance materials such as polymers and ceramics. Additionally, its optical properties have been explored for potential use in optoelectronic devices and sensors.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of 8-Oxatricyclo[4.3.0.0²,⁵]nonane-7,9-dione at the molecular level. These studies have revealed that the compound's electronic configuration facilitates efficient charge transfer processes, making it a strong candidate for applications in energy storage systems and photovoltaic materials.

The unique combination of structural rigidity and functional groups in 8-Oxatricyclo[4.3.0.]nonane-7,9-dione also makes it an ideal substrate for further chemical modifications and derivatization studies. By introducing substituents at specific positions on the ring system, chemists can tailor the compound's properties to suit diverse functional requirements. This approach has already led to the development of several derivatives that exhibit enhanced bioactivity or improved material characteristics.

In conclusion, 8-Oxatricyclo[4.]nonane-7,dione stands as a testament to the ingenuity and precision of modern organic chemistry. Its distinctive structure, coupled with its versatile chemical properties, continues to inspire innovative research across multiple disciplines. As our understanding of this compound deepens, it is anticipated that new applications will emerge, further solidifying its importance in both academic research and industrial development.